5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole

• IUPAC Name: 5-methyl-4-[(4-pyrrolidin-1-ylsulfonylpiperazin-1-yl)methyl]-1,2-oxazole
• InChI: InChI=1S/C13H22N4O3S/c1-12-13(10-14-20-12)11-15-6-8-17(9-7-15)21(18,19)16-4-2-3-5-16/h10H,2-9,11H2,1H3
• InChI Key: SJJGVQLSILBYNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCN(CC2)S(=O)(=O)N3CCCC3
• Molecular Formula: C13H22N4O3S
• Molecular Weight: 314.41 g/mol

Description

The compound “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The molecule also contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The pyrrolidine ring is attached to a piperazine ring, which is a six-membered ring with four carbon atoms and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the isoxazole, pyrrolidine, and piperazine rings would contribute to the three-dimensional structure of the molecule. The exact structure would depend on the specific arrangement and orientation of these rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions occur. Pyrrolidine derivatives, for example, have been shown to undergo a variety of chemical reactions.

Scientific Research Applications

Antiviral Activity

Compounds similar to “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” have been studied for their antiviral properties. . The potential of such compounds to act as antiviral agents can be significant in the development of new treatments for viral infections.

Anti-inflammatory Activity

The anti-inflammatory potential of indole derivatives is well-documented. . This application is particularly relevant in the treatment of chronic inflammatory diseases.

Anticancer Activity

Indole derivatives have been explored for their anticancer activities. They can bind with high affinity to multiple receptors, which is useful in cancer treatment strategies. .

Antimicrobial Activity

The structural framework of indole derivatives provides a platform for the development of antimicrobial agents. .

Antidiabetic Activity

Indole derivatives have shown promise in the treatment of diabetes. .

Neuroprotective and Anti-neuroinflammatory Agents

Compounds with a similar structure to “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” have been evaluated for their neuroprotective and anti-neuroinflammatory properties. .

Antimalarial Activity

The indole nucleus is a key component in many antimalarial drugs. .

Anticholinesterase Activity

Indole derivatives have been found to possess anticholinesterase activity, which is crucial in the treatment of diseases like Alzheimer’s. .

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Pyrrolidine derivatives have been found to have a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to note that compounds intended for use in specified quality tests and assays are not meant for administration to humans or animals and cannot be used to diagnose, treat, or cure diseases of any kind.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the diverse biological activities of pyrrolidine and isoxazole derivatives, this compound could be a promising candidate for drug development.